![molecular formula C14H22O2 B7782664 exo-1,7,7-Trimethylbicyclo[2.2.1]hept-2-yl methacrylate CAS No. 64114-51-8](/img/structure/B7782664.png)
exo-1,7,7-Trimethylbicyclo[2.2.1]hept-2-yl methacrylate
Overview
Description
Exo-1,7,7-Trimethylbicyclo[2.2.1]hept-2-yl methacrylate is a useful research compound. Its molecular formula is C14H22O2 and its molecular weight is 222.32 g/mol. The purity is usually 95%.
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Scientific Research Applications
Cation Formation and Reactions : Coxon and Steel (1979) studied the formation of cations from exo-2-aryl-1,3,3- and exo-2-aryl-1,5,5-trimethylbicyclo[2,2,1] heptan-endo-2-ols, providing insights into the reactivity of similar compounds under acidic conditions (Coxon & Steel, 1979).
Potential Therapeutic Applications : A study by Aboul-Enein et al. (2006) explored the synthesis of derivatives with potential anticonvulsant, hypoglycemic, and anti-inflammatory effects. This research demonstrates the biomedical significance of such compounds (Aboul-Enein et al., 2006).
Synthesis of Isoxazoles : Bondar' et al. (2001) investigated the synthesis of isoxazoles from compounds containing the 1,7,7-trimethylbicyclo[2.2.1]heptane skeleton. This indicates its utility in organic synthesis for creating structurally diverse molecules (Bondar' et al., 2001).
Organotin Reagents : Research by Helliwell et al. (2002) on synthesizing organotin reagents from 1,7,7-trimethylbicyclo[2.2.1]heptane derivatives highlights their potential in organometallic chemistry and catalyst design (Helliwell et al., 2002).
Optical Lens and Polymeric Materials : Mamedov and Qedirli (2015) synthesized carboxyl bicyclic methacrylates for use in optical lenses and polymeric materials, demonstrating the material science applications of these compounds (Mamedov & Qedirli, 2015).
Schiff Base-Like Catalytic Systems : Oleinik et al. (2008) synthesized salicylaldehydes containing an isobornyl substituent for catalytic systems. This research contributes to the development of new catalysts for polymerization processes (Oleinik et al., 2008).
properties
IUPAC Name |
(1,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl) 2-methylprop-2-enoate | |
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InChI |
InChI=1S/C14H22O2/c1-9(2)12(15)16-11-8-10-6-7-14(11,5)13(10,3)4/h10-11H,1,6-8H2,2-5H3 | |
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InChI Key |
IAXXETNIOYFMLW-UHFFFAOYSA-N | |
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Canonical SMILES |
CC(=C)C(=O)OC1CC2CCC1(C2(C)C)C | |
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Molecular Formula |
C14H22O2 | |
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DSSTOX Substance ID |
DTXSID10860016 | |
Record name | 2-Bornyl methacrylate | |
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Molecular Weight |
222.32 g/mol | |
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Physical Description |
Liquid, Clear liquid; [MSDSonline] | |
Record name | 2-Propenoic acid, 2-methyl-, (1R,2R,4R)-1,7,7-trimethylbicyclo[2.2.1]hept-2-yl ester, rel- | |
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Record name | Isobornyl methacrylate | |
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Boiling Point |
112-117 °C at 0.33 kPa | |
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Density |
0.980 @ 25 °C | |
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Vapor Pressure |
0.11 [mmHg], 0.11 mm Hg @ 25 °C /Estimated/ | |
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CAS RN |
7534-94-3, 16868-12-5 | |
Record name | 2-Propenoic acid, 2-methyl-, (1R,2R,4R)-1,7,7-trimethylbicyclo[2.2.1]hept-2-yl ester, rel- | |
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Record name | Exo-1,7,7-trimethylbicyclo[2.2.1]hept-2-yl methacrylate | |
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